Cas no 27225-60-1 (1H-Indazole,1-dodecyl-6-nitro-)

• Product Name: 1H-Indazole,1-dodecyl-6-nitro-
• CAS No: 27225-60-1
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 282895
• PubChem ID: 267972
• Update Time: 2025-04-19

1H-Indazole,1-dodecyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,1-dodecyl-6-nitro-
• 1-dodecyl-6-nitro-1h-indazole
• AC1L6J9J
• AC1Q1ZQV
• AG-K-05867
• AR-1C2774
• CTK4F9295
• NSC107904
• NSC-107904
• 1-dodecyl-6-nitroindazole
• DTXSID30296136
• 27225-60-1

• Inchi： 1S/C19H29N3O2/c1-2-3-4-5-6-7-8-9-10-11-14-21-19-15-18(22(23)24)13-12-17(19)16-20-21/h12-13,15-16H,2-11,14H2,1H3
• InChI Key： MFCYKRGXBQNVAJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C=NN(C=2C=1)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 331.22617
• Monoisotopic Mass: 331.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 462.1°Cat760mmHg
• Flash Point: 233.3°C
• Refractive Index: 1.56
• PSA: 60.96